Cas no 864684-82-2 (Benzoic acid,2-fluoro-3,4,5-trimethoxy-, methyl ester)

• Product Name: Benzoic acid,2-fluoro-3,4,5-trimethoxy-, methyl ester
• CAS No: 864684-82-2
• MF: C₁₁H₁₃FO₅
• MW: 244.216327428818
• CID: 718609
• PubChem ID: 17999202
• Update Time: 2025-04-19

Benzoic acid,2-fluoro-3,4,5-trimethoxy-, methyl ester Chemical and Physical Properties

Names and Identifiers

• Benzoic acid,2-fluoro-3,4,5-trimethoxy-, methyl ester
• 2-FLUORO-3,4,5-TRIMETHOXY-BENZOIC ACID METHYL ESTER
• methyl 2-fluoro-3,4,5-trimethoxybenzoate
• DTXSID10592269
• 864684-82-2
• 2-fluoro-3,4,5-trimethoxybenzoic acid methyl ester

• Inchi： 1S/C11H13FO5/c1-14-7-5-6(11(13)17-4)8(12)10(16-3)9(7)15-2/h5H,1-4H3
• InChI Key： SCEGOFUSTRWVLL-UHFFFAOYSA-N
• SMILES： FC1=C(C(=O)OC)C=C(C(=C1OC)OC)OC

Computed Properties

• Exact Mass: 244.07500
• Monoisotopic Mass: 244.07470167g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 260
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 54Ų

Experimental Properties

• PSA: 53.99000
• LogP: 1.63810

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Hydroxybenzoic acid derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Hydroxybenzoic acid derivatives